![molecular formula C12H15N3O2S B4286420 N-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]methanesulfonamide](/img/structure/B4286420.png)
N-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]methanesulfonamide
Overview
Description
N-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]methanesulfonamide, also known as MBSA, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. MBSA belongs to the family of pyrazole derivatives and has shown promising results in various biological studies.
Mechanism of Action
The mechanism of action of N-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]methanesulfonamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. By inhibiting these enzymes, this compound may reduce inflammation in the body.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, decrease oxidative stress, and improve cognitive function. This compound has also been shown to have anti-cancer effects by inducing apoptosis in cancer cells. In addition, this compound has been shown to have antibacterial and antifungal properties.
Advantages and Limitations for Lab Experiments
N-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]methanesulfonamide has several advantages for lab experiments. It is easy to synthesize and purify, and its purity can be easily determined through various techniques. This compound has also been shown to have a low toxicity profile. However, one limitation of this compound is that its mechanism of action is not fully understood. This makes it difficult to design experiments to test its efficacy in specific disease models.
Future Directions
There are several future directions for N-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]methanesulfonamide research. One area of interest is its potential use in treating neurodegenerative diseases. Further studies are needed to understand the mechanism of action of this compound in the brain and its potential neuroprotective effects. Another future direction is its potential use in treating cancer. Studies are needed to determine the efficacy of this compound in various cancer models and to understand its mechanism of action in cancer cells. Finally, this compound's antibacterial and antifungal properties make it a potential candidate for developing new antibiotics and antifungal agents. Further studies are needed to determine the efficacy of this compound against various bacterial and fungal strains.
Scientific Research Applications
N-[1-(4-methylbenzyl)-1H-pyrazol-4-yl]methanesulfonamide has been extensively studied for its potential pharmacological properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant effects. This compound has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, this compound has been shown to have antibacterial and antifungal properties.
properties
IUPAC Name |
N-[1-[(4-methylphenyl)methyl]pyrazol-4-yl]methanesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O2S/c1-10-3-5-11(6-4-10)8-15-9-12(7-13-15)14-18(2,16)17/h3-7,9,14H,8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVIXZVNWYJLMFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C=C(C=N2)NS(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.